(2-methoxybenzyl){3-methoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine

• Molecular Formula: C23H23N5O3
• Molecular Weight: 417.5 g/mol
• IUPAC Name: N-[(2-methoxyphenyl)methyl]-1-[3-methoxy-4-(1-phenyltetrazol-5-yl)oxyphenyl]methanamine
• InChI: InChI=1S/C23H23N5O3/c1-29-20-11-7-6-8-18(20)16-24-15-17-12-13-21(22(14-17)30-2)31-23-25-26-27-28(23)19-9-4-3-5-10-19/h3-14,24H,15-16H2,1-2H3
• InChI Key: WQMBHPQCLHSEPD-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1CNCC2=CC(=C(C=C2)OC3=NN=NN3C4=CC=CC=C4)OC

Description

The compound (2-methoxybenzyl){3-methoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine, also known as MPTBA, is a synthetic organic compound with potential applications in scientific research. MPTBA has been shown to exhibit interesting biological properties, making it a promising candidate for further study.

Mechanism of Action

(2-methoxybenzyl){3-methoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine is believed to function as an agonist of TLR7, meaning it activates this protein. When this compound binds to TLR7, it triggers a signaling cascade that ultimately leads to the activation of immune cells such as dendritic cells and B cells. This activation can lead to increased production of cytokines and antibodies, which are important for fighting off infections.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce the production of various cytokines and chemokines, including IL-6, TNF-α, and IFN-α. These molecules play important roles in the immune response and can help to fight off infections. In addition, this compound has been shown to stimulate the production of antibodies, which are important for recognizing and neutralizing pathogens.

Advantages and Limitations for Lab Experiments

One advantage of using (2-methoxybenzyl){3-methoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine in lab experiments is its specificity for TLR7. By selectively targeting this protein, researchers can study its function without affecting other proteins in the body. However, one limitation of using this compound is its potential toxicity. Like many synthetic compounds, this compound can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving (2-methoxybenzyl){3-methoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine. One area of interest is the development of new drugs that target TLR7. By understanding how this compound interacts with this protein, researchers may be able to design more effective drugs that can selectively target TLR7 and treat diseases such as cancer and autoimmune disorders. Another area of interest is the use of this compound as a chemical probe to investigate other proteins in the body. By modifying the structure of this compound, researchers may be able to develop compounds that can selectively target other proteins and provide new insights into their function.

Synthesis Methods

(2-methoxybenzyl){3-methoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine can be synthesized through a multi-step process involving the reaction of various reagents. One common method involves the reaction of 2-methoxybenzylamine with 3-methoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl chloride in the presence of a base and a solvent such as dichloromethane. The resulting product can then be purified through various techniques such as column chromatography.

Scientific Research Applications

(2-methoxybenzyl){3-methoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine has been studied for its potential use as a chemical probe to investigate the function of certain proteins in the body. For example, this compound has been shown to bind to a protein called TLR7, which plays a role in the immune system. By studying the interaction between this compound and TLR7, researchers can gain a better understanding of how this protein functions and potentially develop new drugs that target it.